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Compound of Interest

Compound Name: 2-Ethylhexyl nonanoate

CAS No.: 59587-44-9

Cat. No.: B1585449

Get Quote

2-Ethylhexyl nonanoate (CAS Number: 59587-44-9), also known by synonyms such as 2-

Ethylhexyl pelargonate, is a synthetic ester with significant versatility across multiple industries.

[1][2] It is formed through the esterification of 2-ethylhexanol and nonanoic acid (also known as

pelargonic acid).[2] Belonging to the long-chain fatty ester family, this compound is a clear,

colorless to pale yellow liquid characterized by its low volatility, excellent lubricity, and a

distinctively light, non-greasy texture.[1] These attributes have positioned it as a key ingredient

in cosmetics, personal care products, industrial lubricants, and polymer systems.[1] This guide

provides a comprehensive technical overview for researchers and formulation scientists,

delving into its chemical identity, synthesis, mechanisms of action in various applications, and

its toxicological profile.

Core Chemical and Physical Properties
A thorough understanding of 2-Ethylhexyl nonanoate's physicochemical properties is

fundamental to its effective application. These properties dictate its behavior in formulations, its

interaction with other components, and its performance characteristics. The branched nature of

the 2-ethylhexyl group combined with the C9 fatty acid chain results in a unique combination of

fluidity, solvency, and stability.
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Chemical Identity and Structure
The molecular structure is central to its function. The ester linkage is susceptible to hydrolysis

under strong acidic or basic conditions, breaking down into its constituent alcohol and acid, a

crucial factor in its toxicological assessment.[2]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Figure 1: Chemical Structure of 2-Ethylhexyl nonanoate.

Physicochemical Data
The quantitative properties of 2-Ethylhexyl nonanoate are summarized below. Its high log

Pow value indicates strong hydrophobicity and low water solubility, making it an excellent

emollient and oil-phase component.[2][3] Its low volatility is advantageous for maintaining

formulation integrity and performance over time.[1][2]
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Synthesis and Manufacturing
The industrial production of 2-Ethylhexyl nonanoate is primarily achieved through direct

esterification. The choice of catalyst and reaction conditions is critical to maximize yield,

minimize side reactions, and ensure high purity of the final product.

Esterification Reaction
The synthesis involves the reaction of 2-ethylhexanol with nonanoic acid, typically in the

presence of an acid catalyst.[2][5] Water is produced as a byproduct and must be removed to

drive the reaction equilibrium towards the product side, in accordance with Le Châtelier's

principle.
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Caption: Figure 2: Generalized workflow for the synthesis of 2-Ethylhexyl nonanoate.

Catalysis Insights
While traditional homogeneous catalysts like sulfuric acid can be used, they present challenges

in separation and waste disposal.[6] Heterogeneous catalysts, such as strong cation exchange

resins (e.g., Amberlyst-15, Amberlite IR120), are increasingly favored.[5] These solid acid

catalysts simplify product purification and are reusable, aligning with green chemistry

principles. However, research indicates that mass transfer limitations can arise due to the steric

hindrance of the reactants within the catalyst's pores, a critical consideration for process

optimization.[5] Achieving high conversion rates (e.g., 85%) requires optimizing temperature,

molar ratios, and flow rates in continuous reactor systems.[5]

Industrial and Scientific Applications
2-Ethylhexyl nonanoate's value lies in its versatility. It acts as an emollient, plasticizer,

solvent, and lubricant across diverse fields.[1]

Cosmetics and Personal Care
This is a primary market for 2-Ethylhexyl nonanoate. Its key function is as an emollient and

skin-conditioning agent.[1][7]

Causality: The ester's chemical structure provides a lightweight, non-greasy, and silky feel

upon application. Its excellent spreading ability allows for smooth application of creams,

lotions, and sunscreens.[1]

Mechanism: It forms a thin, hydrophobic film on the skin's surface, which reduces

transepidermal water loss (TEWL), thereby conditioning and softening the skin. Its high

solvency is particularly valuable for dissolving crystalline UV filters and dispersing pigments

in sun care and color cosmetic formulations, enhancing product stability and aesthetic

appeal.[1] It is also noted for being non-comedogenic, making it suitable for a wide range of

skin types.[1]

Industrial Lubricants and Metalworking Fluids
In industrial settings, the ester's performance is defined by its high lubricity and thermal

stability.[1]
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Causality: The long alkyl chains reduce friction and wear between surfaces.[1]

Mechanism: It functions as a boundary lubricant, forming a strong, persistent film on metal

surfaces that withstands high pressure and temperature. This film provides corrosion

inhibition and oxidative resistance.[1] Its low volatility and broad temperature performance

make it a suitable base fluid or additive in synthetic lubricants for compressors, gears, and

hydraulic systems.[1]

Polymers and Coatings
2-Ethylhexyl nonanoate serves as a secondary plasticizer and flow modifier.[1]

Causality: Its integration into a polymer matrix disrupts polymer-polymer chain interactions,

increasing flexibility and reducing brittleness.

Mechanism: In PVC and other polymer systems, it enhances low-temperature performance

and improves processability.[1] In coatings and inks, it acts as a leveling agent, improving

gloss and film smoothness without significantly increasing viscosity. Its low volatility ensures

stable film formation.[1]

Toxicological Profile and Safety Assessment
For drug development professionals and researchers, a clear understanding of a compound's

safety is paramount. 2-Ethylhexyl nonanoate is generally considered to have a low order of

toxicity, but its metabolic fate is a key consideration.

Metabolic Pathway: Hydrolysis
In biological systems, esters like 2-Ethylhexyl nonanoate are expected to undergo enzymatic

hydrolysis to their constituent components: 2-ethylhexanol (2-EH) and nonanoic acid. The

toxicology of these hydrolysis products is therefore relevant to the overall safety assessment of

the parent ester.[8]
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Caption: Figure 3: Metabolic Hydrolysis Pathway.

Summary of Toxicological Data
Data from human health assessments provide a clear picture of its safety profile. The

compound itself is characterized by low acute toxicity.
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Expert Interpretation: The critical point in the toxicological assessment is the potential for

developmental toxicity from the metabolite 2-EH.[8] However, studies suggest that the rate of

hydrolysis from the parent ester allows for clearance of 2-EH before it can accumulate to levels

that cause acute toxicity.[9] Therefore, while 2-EH itself carries a hazard classification, the risk
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associated with exposure to 2-Ethylhexyl nonanoate in typical cosmetic and industrial

applications is considered low.

Regulatory Status
2-Ethylhexyl nonanoate is listed on major chemical inventories, including the Australian

Inventory of Industrial Chemicals (AICIS) and is registered under REACH in Europe.[4] Safety

Data Sheets (SDS) generally classify the substance as not hazardous under GHS criteria,

though some suppliers may indicate potential for mild irritation.[3][10] It is crucial to always

consult the specific SDS from the supplier for handling and PPE recommendations.[10][11][12]

Analytical and Quality Control Protocols
For researchers and formulators, verifying the identity, purity, and consistency of 2-Ethylhexyl
nonanoate is essential. Standard analytical techniques are employed for this purpose.

Protocol: Purity Assessment by Gas Chromatography
(GC)
This protocol outlines a self-validating system for determining the purity of a 2-Ethylhexyl
nonanoate sample. The causality is based on the principle that different chemical compounds

will have distinct retention times as they pass through the GC column.

Objective: To quantify the percentage purity of 2-Ethylhexyl nonanoate and identify potential

impurities, such as residual 2-ethylhexanol or nonanoic acid.

Methodology:

Standard Preparation:

Accurately weigh approximately 100 mg of a certified 2-Ethylhexyl nonanoate reference

standard into a 10 mL volumetric flask.

Dissolve and dilute to volume with a suitable solvent (e.g., hexane or isopropanol). This is

the Primary Standard Stock.
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Prepare a series of calibration standards (e.g., 1, 2, 5, 10 mg/mL) by diluting the Primary

Standard Stock.

Sample Preparation:

Accurately weigh approximately 100 mg of the test sample into a 10 mL volumetric flask.

Dissolve and dilute to volume with the same solvent used for the standards.

GC System and Conditions:

Instrument: Gas Chromatograph with a Flame Ionization Detector (FID).

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID,

0.25 µm film thickness).

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

Injector: Split/splitless injector, 250°C, split ratio 50:1.

Oven Program:

Initial Temperature: 100°C, hold for 1 minute.

Ramp: 15°C/min to 280°C.

Final Hold: Hold at 280°C for 5 minutes.

Detector: FID, 290°C.

Analysis and Validation:

Inject 1 µL of each calibration standard to generate a calibration curve (Peak Area vs.

Concentration). The curve must have a correlation coefficient (r²) ≥ 0.999 for the method to

be considered valid.

Inject 1 µL of the sample preparation in triplicate.

Inject a solvent blank to ensure no system contamination.
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Inject a calibration check standard after every 10 sample injections to verify instrument

stability. The check standard's calculated concentration must be within ±5% of its

theoretical value.

Calculation:

Identify the peak for 2-Ethylhexyl nonanoate in the sample chromatogram by comparing

its retention time to that of the reference standard.

Calculate the concentration of the analyte in the sample using the linear regression

equation from the calibration curve.

Purity (%) = (Concentration from curve / Initial sample concentration) x 100.

Express the final result as the mean of the triplicate injections.

Conclusion
2-Ethylhexyl nonanoate (CAS 59587-44-9) is a high-performance ester whose value is

derived from its unique combination of physical properties: low volatility, excellent lubricity, high

solvency, and a desirable sensory profile. Its synthesis via esterification is a well-established

process, with modern methods favoring reusable solid acid catalysts. While its primary

applications are in cosmetics and industrial lubricants, its utility as a plasticizer demonstrates its

broad functionality. From a safety perspective, it exhibits a low toxicity profile. The key

consideration, its hydrolysis to 2-ethylhexanol, does not appear to pose a significant risk under

normal use conditions due to metabolic clearance rates. For scientists and developers, 2-
Ethylhexyl nonanoate represents a reliable, multifunctional ingredient with a well-documented

safety and performance profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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